Cas no 1903168-36-4 (benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate)

• Product Name: benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate
• CAS No: 1903168-36-4
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 5824941
• PubChem ID: 92129830
• Update Time: 2025-10-28

benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate
• benzyl N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate
• AKOS025390937
• F6524-6398
• benzyl N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]carbamate
• 1903168-36-4
• benzyl ((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)carbamate

• Inchi： 1S/C15H14N4O4/c1-10-7-12(18-22-10)14-17-13(23-19-14)8-16-15(20)21-9-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H,16,20)
• InChI Key： NUAJWPGCTNLSBJ-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC(C2C=C(C)ON=2)=NO1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 314.10150494g/mol
• Monoisotopic Mass: 314.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate

Comprehensive Overview of Benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate (CAS No. 1903168-36-4)

The compound benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate (CAS No. 1903168-36-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-oxadiazole core linked to a 5-methyl-1,2-oxazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors. This compound exemplifies the growing trend in heterocyclic chemistry, where multi-ring systems are designed for enhanced specificity and efficacy.

In recent years, the demand for novel heterocyclic compounds like benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate has surged, driven by advancements in drug discovery and precision agriculture. The compound's oxadiazole-oxazole hybrid structure aligns with current industry preferences for molecules with improved metabolic stability and target selectivity. Notably, its carbamate functional group adds versatility, enabling derivatization for tailored applications. These attributes make it a subject of interest in high-throughput screening programs and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1903168-36-4 involves multi-step organic reactions, often employing microwave-assisted chemistry or flow synthesis techniques to optimize yield and purity. Such methods reflect the broader shift toward green chemistry and sustainable synthesis in modern laboratories. Analytical characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with rigorous quality standards. These protocols are critical for researchers exploring its potential in lead optimization or molecular docking simulations.

Beyond its chemical properties, benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate is frequently discussed in the context of intellectual property and patent landscapes. Its structural novelty has led to filings in therapeutic areas such as anti-inflammatory agents and antimicrobials, highlighting its commercial viability. Additionally, the compound's relevance to fragment-based drug design underscores its role in addressing unmet medical needs, a topic frequently searched by professionals in medicinal chemistry forums.

As the scientific community continues to explore CAS No. 1903168-36-4, its applications in bioconjugation and prodrug development are gaining traction. The integration of computational modeling tools has further accelerated its study, allowing for predictive analyses of its ADME (Absorption, Distribution, Metabolism, Excretion) profiles. This aligns with the increasing focus on AI-driven drug discovery, a hot topic in both academic and industrial settings. For those seeking detailed protocols or supplier information, reputable chemical databases and custom synthesis providers remain essential resources.

In summary, benzyl N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamate represents a compelling case study in the intersection of synthetic chemistry and applied life sciences. Its multifaceted utility and alignment with contemporary research trends ensure its continued relevance in scientific literature and R&D pipelines worldwide.